5-(4-ethoxyphenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione

• IUPAC Name: 5-(4-ethoxyphenyl)-8,8-dimethyl-2-methylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
• InChI: InChI=1S/C22H25N3O3S/c1-5-28-13-8-6-12(7-9-13)16-17-14(10-22(2,3)11-15(17)26)23-19-18(16)20(27)25-21(24-19)29-4/h6-9,16H,5,10-11H2,1-4H3,(H2,23,24,25,27)
• InChI Key: IMFQBLQSKWRYTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=C2C(=O)NC(=N4)SC
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol
• CAS No.: 537044-13-6

Description

5-(4-Ethoxyphenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a tetracyclic heterocyclic compound featuring:

• A pyrimido[4,5-b]quinoline core fused with a tetrahydropyrimidine ring.
• Substituents: 5-(4-Ethoxyphenyl): An electron-donating ethoxy group at the para position of the phenyl ring. 8,8-Dimethyl: Two methyl groups at position 8, enhancing steric bulk and lipophilicity.

The compound is synthesized via multicomponent reactions involving dimedone, 6-amino-2-(methylthio)-3-methylpyrimidin-4(3H)-one, and 4-ethoxybenzaldehyde under acidic or catalytic conditions . Its structural complexity and substituent diversity align with pyrimidoquinolines known for anticancer, antimicrobial, and kinase-inhibitory activities .

Biological Activity

5-(4-ethoxyphenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a synthetic compound belonging to the class of pyrimidoquinolinediones. This compound has garnered attention due to its potential biological activities, including anti-cancer and antimicrobial properties. This article will explore its biological activity based on recent research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{19}H_{22}N_2O_3S$ with a molecular weight of approximately 358.45 g/mol. The structural features include a tetrahydropyrimidoquinoline core which is significant for its biological interactions.

Anticancer Activity

Recent studies have indicated that derivatives of pyrimidoquinolinediones exhibit significant anticancer properties. For instance:

• In vitro studies demonstrated that compounds with similar structures can inhibit the proliferation of various cancer cell lines. One study reported IC50 values ranging from 0.25 to 0.78 µM against specific kinases involved in cancer progression .
• Mechanism of Action : The anticancer activity is often attributed to the induction of apoptosis and inhibition of cell cycle progression in tumor cells. The compound may interact with multiple signaling pathways including those involving protein kinases such as JAK3 and cRAF .

Antimicrobial Activity

The compound also shows promising antimicrobial properties:

• Bacterial Inhibition : It has been reported that related compounds effectively inhibit both Gram-positive and Gram-negative bacteria. This suggests that the compound could be developed as an antimicrobial agent .
• Fungal Activity : In addition to bacterial activity, there are indications of antifungal effects against common pathogens .

Case Studies

• Anticancer Efficacy : A study evaluated the effects of various pyrimidoquinoline derivatives on acute myeloid leukemia (AML) cell lines. Compounds similar to the target compound exhibited selective toxicity towards cancer cells while sparing normal cells .
• Antimicrobial Properties : Another research highlighted the effectiveness of these compounds against microbial infections, showcasing their potential use in treating infections resistant to conventional antibiotics .

Comparative Biological Activity Table

Compound Name	IC50 (µM)	Activity Type	Target Pathway
Pyrimidoquinoline Derivative A	0.25	Anticancer	JAK3
Pyrimidoquinoline Derivative B	0.54	Anticancer	cRAF
Related Compound C	1.00	Antimicrobial	Bacterial Cell Wall Synthesis
Related Compound D	0.30	Antifungal	Ergosterol Biosynthesis

Scientific Research Applications

Chemical Structure and Synthesis

The compound features a pyrimidine ring fused to a quinoline moiety. Its chemical reactivity is influenced by the presence of functional groups such as ethoxy and methylthio. Several synthetic routes have been developed for its preparation:

• Cyclization Reactions : The compound can be synthesized through cyclization reactions involving appropriate precursors like 2-benzylidenemalononitrile and ammonium acetate.
• Reactivity Studies : The compound has shown reactivity towards various reagents including dimethylformamide dimethyl acetal and carbon disulfide, which can lead to the formation of derivatives with altered biological activities .

Antimicrobial Activity

Research indicates that derivatives of this compound exhibit notable antimicrobial properties. In studies assessing its effectiveness against various microorganisms:

• Inhibition of Bacterial Growth : Some synthesized derivatives have shown significant inhibition against Gram-positive and Gram-negative bacteria. For instance, certain compounds derived from this structure inhibited Mycobacterium smegmatis effectively .
• Fungal Activity : The compound also demonstrated antifungal activity against strains like Penicillium chrysogenum, although some derivatives were less effective against filamentous fungi .

Anticancer Potential

The structural characteristics of 5-(4-ethoxyphenyl)-8,8-dimethyl-2-(methylthio)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione suggest potential anticancer activity. Compounds with similar structures have been reported to exhibit cytotoxic effects on cancer cell lines due to their ability to interact with specific cellular targets involved in tumor growth and proliferation .

Interaction Studies

Preliminary studies have focused on the binding affinity of this compound with various biological targets such as enzymes and receptors. Early results indicate promising interactions that could lead to the development of new therapeutic agents targeting diseases influenced by these biomolecules.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

Key analogues differ in substituents at positions 2, 5, and 8, impacting physicochemical and biological properties:

Compound (CAS/Reference)	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Features
Target Compound	5-(4-Ethoxyphenyl), 2-(methylthio), 8,8-dimethyl	C₂₂H₂₅N₃O₃S	423.52*	Enhanced lipophilicity (ethoxy group); potential for improved membrane permeation.
801244-12-2	5-[4-(Methylthio)phenyl], 8,8-dimethyl	C₂₀H₂₁N₃O₃S	383.46	Electron-withdrawing methylthio group; lower solubility in polar solvents.
631855-00-0	5-(5-Methylthiophen-2-yl), 2-(3-methylbutylsulfanyl)	C₂₃H₂₉N₃O₂S₂	463.62	Thiophene ring introduces π-π stacking potential; alkylsulfanyl enhances hydrophobicity.
5-(4-Chlorophenyl) derivative	5-(4-Chlorophenyl), 8,8-dimethyl	C₂₀H₂₀ClN₃O₃	397.85	Electron-withdrawing chloro group; potential for increased reactivity in electrophilic interactions.

*Calculated based on structural analogy.

Key Observations :

• Electron-Donating vs. Withdrawing Groups : The target compound’s 4-ethoxyphenyl group (electron-donating) may enhance binding to aromatic receptors compared to electron-withdrawing groups (e.g., chloro in ).
• Sulfur-Containing Substituents : The 2-(methylthio) group in the target compound could improve metabolic stability over alkylsulfanyl chains (e.g., 3-methylbutylsulfanyl in ).

Key Observations :

• Reaction Time : Trityl chloride () reduces reaction time compared to traditional acid-catalyzed methods ().

Hypothesized Activity for Target Compound :

• The ethoxy group may enhance bioavailability and tumor targeting compared to chloro derivatives.
• Methylthio at position 2 could improve kinase inhibition by interacting with cysteine residues in active sites.

Q & A

Q. What synthetic methodologies are recommended for preparing this compound?

The compound can be synthesized via cyclocondensation reactions under ultrasound irradiation using Fe(DS)₃ as a Lewis acid-surfactant combined catalyst, which enhances reaction efficiency and yield . Alternatively, imino Diels-Alder (Povarov) reactions with maleic anhydride or acryloyl chlorides have been employed for similar pyrimidoquinoline scaffolds, followed by oxidation and recrystallization (ethanol) to isolate the product . Key steps include:

• Cycloaddition : Reacting substituted quinolines with anhydrides.
• Purification : Recrystallization in ethanol or column chromatography.
• Characterization : IR, NMR, and LC-MS for structural confirmation .

Q. Which spectroscopic techniques are critical for characterizing this compound?

A multi-technique approach is essential:

• IR Spectroscopy : Identifies carbonyl (1700–1650 cm⁻¹) and thioether (600–700 cm⁻¹) groups .
• NMR Spectroscopy :

• ¹H NMR: Signals for ethoxyphenyl protons (δ 6.70–6.94 ppm), methylthio (δ 2.35–2.58 ppm), and methyl groups (δ 3.24–3.69 ppm) .
• ¹³C NMR: Resonances for carbonyl carbons (δ 160–170 ppm) and aromatic carbons (δ 120–135 ppm) .
  • LC-MS : Confirms molecular weight (e.g., [M+H]⁺ peaks) .

Q. How can researchers assess the compound’s solubility and stability?

• Solubility : Test in polar (DMSO, ethanol) and non-polar solvents (dichloromethane). Pyrimidoquinolines often exhibit limited aqueous solubility but dissolve in DMSO .
• Stability : Conduct accelerated degradation studies under varying pH (1–13), temperature (25–60°C), and light exposure. Monitor via HPLC for decomposition products .

Advanced Research Questions

Q. How can reaction parameters be optimized to improve synthetic yield?

Critical parameters include:

• Catalyst loading : Fe(DS)₃ at 10 mol% under ultrasound (40 kHz) reduces reaction time from hours to minutes .
• Temperature : Optimal cycloaddition occurs at 80–100°C for 6–12 hours .
• Solvent selection : Ethanol or acetonitrile improves regioselectivity in cyclization steps . Example Optimization Table :

Method	Yield (%)	Time (h)	Catalyst
Conventional heating	65–72	12–24	None
Ultrasound-assisted	85–92	1–2	Fe(DS)₃

Q. How should researchers address discrepancies between experimental and theoretical spectral data?

• Validation steps :

Cross-check NMR assignments with computational tools (e.g., DFT calculations for chemical shifts) .

Re-examine integration ratios in ¹H NMR to confirm substituent stoichiometry.

Compare IR stretching frequencies with literature values for analogous compounds .

• Case Study : In pyrimidoquinoline derivatives, deviations in carbon NMR (e.g., δ 169.78 ppm vs. calculated 170 ppm) may arise from solvent effects or crystallinity .

Q. What computational approaches model the electronic effects of substituents on bioactivity?

• Density Functional Theory (DFT) : Predicts electron distribution at the ethoxyphenyl and methylthio groups, correlating with redox potential or receptor binding .
• Molecular Dynamics (MD) : Simulates interactions with biological targets (e.g., enzymes) to identify key binding residues.
• QSAR Modeling : Links structural features (e.g., logP, polar surface area) to observed bioactivity .

Q. What strategies resolve contradictions in biological activity data across studies?

• Dose-response validation : Replicate assays (e.g., IC₅₀ measurements) under standardized conditions .
• Structural analogs : Compare activity of derivatives (e.g., chloro vs. methoxy substituents) to identify pharmacophores .
• Mechanistic studies : Use knock-out models or enzyme inhibition assays to confirm target specificity .